4-Methyl-1H-spiro[indole-3,4'-oxane]-2-one
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Description
4-Methyl-1H-spiro[indole-3,4'-oxane]-2-one is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.268. The purity is usually 95%.
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Scientific Research Applications
Diastereoselective Construction of Carbazole-based Spirooxindoles
This research discusses the use of a CuSO4 catalyzed three-component reaction involving indole-2-acetate, aromatic aldehydes, and 3-methyleneoxindoles. The process yields polysubstituted spiro[carbazole-3,3'-indolines] with high diastereoselectivity. The methodology could be crucial in synthesizing complex spiro compounds with potential applications in drug discovery and development (Shao‐Cong Zhan et al., 2019).
Spirocyclic Oxindole Derivatives
The study on 5′-Benzylidene-1′′-methyl-4′′-phenyltrispiro[1,3-dioxolane-2,1′-cyclohexane-3′,3′′-pyrrolidine-2′′,3′′′-indole]-4′,2′′′-dione reveals insights into the molecular structure and potential interactions of spirocyclic oxindole derivatives, which may have applications in the development of novel materials or pharmaceuticals (K. Chandralekha et al., 2017).
Photochromic Spiro[3H-1,4-oxazine]
A novel photochromic spiro[3H-1,4-oxazine] compound was synthesized and studied for its light fatigue-resistant properties. Such compounds are of interest for their potential use in optical materials, including photochromic lenses and molecular switches (S. Kawauchi et al., 1990).
Colorimetric Detection of Mercury Ions
Research on a novel spirooxazine derivative for colorimetric detection of mercury ions indicates potential applications in environmental monitoring and safety. The compound exhibited high sensitivity and selectivity towards CH3Hg+ over other cations, suggesting its use in developing new sensors for mercury detection (Supak Pattaweepaiboon et al., 2020).
Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]
The enantioselective organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives showcases a method to produce biologically active compounds with high enantiopurity and structural diversity. This approach could be significant for medicinal chemistry, offering a pathway to synthesize novel drug candidates with spirooxindole structures (Xiao-Hua Chen et al., 2009).
Properties
IUPAC Name |
4-methylspiro[1H-indole-3,4'-oxane]-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C13H15NO2/c1-9-3-2-4-10-11(9)13(12(15)14-10)5-7-16-8-6-13/h2-4H,5-8H2,1H3,(H,14,15) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQMFVXUKHIWHZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=O)C23CCOCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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